Cas no 1287-38-3 (1,1''-Biferrocene)

1,1''-Biferrocene structure
1,1''-Biferrocene structure
Product Name:1,1''-Biferrocene
CAS No:1287-38-3
MF:C20H18Fe2
MW:370.046927928925
CID:145772
PubChem ID:11984633
Update Time:2025-04-19

1,1''-Biferrocene Chemical and Physical Properties

Names and Identifiers

    • 1,1''-Biferrocene
    • ILDGEDCDTIJNHV-UHFFFAOYSA-N
    • 1287-38-3
    • Inchi: 1S/C10H8.2C5H5.2Fe/c1-2-6-9(5-1)10-7-3-4-8-10;2*1-2-4-5-3-1;;/h1-8H;2*1-5H;;/q-6;2*-1;;
    • InChI Key: CEMHVYUXQJEPPO-UHFFFAOYSA-N
    • SMILES: [Fe].[Fe].[C-]1([CH-][CH-][CH-][CH-]1)[C-]1C=CC=C1.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

  • Exact Mass: 364.00448
  • Monoisotopic Mass: 370.010735
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Boiling Point: 191.6°C at 760 mmHg
  • Flash Point: 50.4°C
  • PSA: 0
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